Cas no 108620-30-0 (4-chloro-n-[(4-methylphenyl)carbamothioyl]benzamide)

• Product Name: 4-chloro-n-[(4-methylphenyl)carbamothioyl]benzamide
• CAS No: 108620-30-0
• MF: C₁₅H₁₃ClN₂OS
• MW: 304.794521093369
• CID: 1190061
• PubChem ID: 676024
• Update Time: 2025-04-20

4-chloro-n-[(4-methylphenyl)carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-n-[(4-methylphenyl)carbamothioyl]benzamide
• CTK0D6263
• N-(4-chloro)benzoyl-N'-(4-tolyl)thiourea
• N-(4-chloro-benzoyl)-N'-p-tolyl-thiourea
• STK026656
• ACMC-20mbmv
• N-(4-Chlor-benzoyl)-N'-p-tolyl-thioharnstoff
• ARONIS003402
• AN-329/40475523
• AC1LDVPJ
• Benzamide, 4-chloro-N-[[(4-methylphenyl)amino]thioxomethyl]-
• CTK0D6263; N-(4-chloro)benzoyl-N'-(4-tolyl)thiourea; N-(4-chloro-benzoyl)-N'-p-tolyl-thiourea; STK026656; ACMC-20mbmv; N-(4-Chlor-benzoyl)-N'-p-tolyl-thioharnstoff; ARONIS003402; AN-329/40475523; AC1LDVPJ; Benzamide, 4-chloro-N-[[(4-methylphenyl)amino]thioxomethyl]-;
• AB00103082-01
• AKOS000348264
• DTXSID40350238
• N-(4-Chlorobenzoyl)-N//'-(4-methylphenyl)thiourea
• 108620-30-0
• N-(4-chlorobenzoyl)-N'-(4-methylphenyl)thiourea

• Inchi： 1S/C15H13ClN2OS/c1-10-2-8-13(9-3-10)17-15(20)18-14(19)11-4-6-12(16)7-5-11/h2-9H,1H3,(H2,17,18,19,20)
• InChI Key： OSIFJLBIWKGVRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC(NC1C=CC(C)=CC=1)=S)=O

Computed Properties

• Exact Mass: 304.04389
• Monoisotopic Mass: 304.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas